Cas no 1805122-17-1 (2-Amino-5-bromo-4-(trifluoromethyl)benzyl bromide)

• Product Name: 2-Amino-5-bromo-4-(trifluoromethyl)benzyl bromide
• CAS No: 1805122-17-1
• MF: C₈H₆Br₂F₃N
• MW: 332.943150997162
• CID: 4982398
• Update Time: 2025-05-20

2-Amino-5-bromo-4-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-4-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H6Br2F3N/c9-3-4-1-6(10)5(2-7(4)14)8(11,12)13/h1-2H,3,14H2
• InChI Key： TVCXLDSCGBWENA-UHFFFAOYSA-N
• SMILES： BrC1=CC(CBr)=C(C=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 2-Amino-5-bromo-4-(trifluoromethyl)benzyl bromide

Introduction to 2-Amino-5-bromo-4-(trifluoromethyl)benzyl bromide (CAS No. 1805122-17-1)

2-Amino-5-bromo-4-(trifluoromethyl)benzyl bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1805122-17-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of arylamine derivatives, characterized by its bromine and trifluoromethyl substituents, which contribute to its unique chemical properties and reactivity. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structural motif of 2-amino-5-bromo-4-(trifluoromethyl)benzyl bromide consists of a benzene ring substituted with an amino group at the 2-position, a bromine atom at the 5-position, and a trifluoromethyl group at the 4-position. The benzyl bromide moiety further enhances its utility as a synthetic building block. This arrangement of substituents imparts distinct electronic and steric properties, making it an attractive candidate for further functionalization in drug discovery efforts.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The trifluoromethyl group, in particular, is widely recognized for its ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. Compounds featuring this moiety have been successfully incorporated into numerous approved drugs, highlighting their importance in medicinal chemistry.

The bromo substituent on the benzene ring in 2-amino-5-bromo-4-(trifluoromethyl)benzyl bromide serves as a versatile handle for further chemical transformations. It can be readily engaged in cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Stille couplings, enabling the introduction of diverse aryl or heteroaryl groups. These reactions are fundamental in constructing complex molecular architectures, which are often essential for achieving high selectivity and potency in drug candidates.

The amino group provides another avenue for functionalization, allowing for derivatization via acylation, alkylation, or condensation reactions. This flexibility is particularly valuable in medicinal chemistry, where modifying the amino group can fine-tune physicochemical properties such as solubility, pKa, and binding interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening have accelerated the identification of promising pharmacophores. The scaffold of 2-amino-5-bromo-4-(trifluoromethyl)benzyl bromide has been explored computationally to identify potential binding sites on target proteins. These studies have revealed its potential utility in designing inhibitors for enzymes involved in cancer metabolism and inflammatory pathways.

In the realm of anticancer research, arylamine derivatives have shown considerable promise due to their ability to modulate key signaling pathways dysregulated in malignancies. The structural features of 2-amino-5-bromo-4-(trifluoromethyl)benzyl bromide make it a candidate for developing novel kinase inhibitors or modulators of other critical cancer-related targets. Preclinical studies have demonstrated that analogs with similar substituents exhibit inhibitory activity against various kinases, suggesting their therapeutic potential.

The pharmaceutical industry has also leveraged this compound as a key intermediate in synthesizing protease inhibitors. Proteases play crucial roles in numerous biological processes, including viral replication and tumor progression. By targeting these enzymes with small-molecule inhibitors derived from 2-amino-5-bromo-4-(trifluoromethyl)benzyl bromide, researchers aim to develop treatments for viral infections and cancer.

Another area where this compound has found utility is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. Small molecules capable of modulating these processes are under intense investigation. The unique combination of functional groups in 2-amino-5-bromo-4-(trifluoromethyl)benzyl bromide makes it a promising candidate for designing molecules that can interfere with pathogenic protein misfolding or mitigate oxidative damage.

The synthesis of 2-amino-5-bromo-4-(trifluoromethyl)benzyl bromide typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromine substituents at the desired positions on the benzene ring, followed by functionalization with the trifluoromethyl group via metal-catalyzed cross-coupling or direct fluorination methods. The final step involves converting the amino group into its corresponding benzylic salt form.

The synthetic route must be carefully optimized to ensure high yield and purity, as impurities can adversely affect downstream applications such as biological testing or drug formulation. Advanced techniques such as column chromatography and high-performance liquid chromatography (HPLC) are employed to isolate and purify the compound.

In conclusion,2-amino-5-bromo-4-(trifluoromethyl)benzyl bromide (CAS No. 1805122-17-1) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and synthetic accessibility. Its potential applications span across multiple therapeutic areas, underscoring its importance as a building block for drug discovery efforts aimed at addressing unmet medical needs.